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Compound of Interest

Compound Name: CGP71683

Cat. No.: B1231682

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
document provides essential guidance on the safe and appropriate disposal of CGP71683, a
selective, non-peptide NPY Ys receptor antagonist.

While the Safety Data Sheet (SDS) for CGP71683 hydrochloride from at least one supplier
indicates that the substance does not meet the criteria for hazardous classification under EC
Directives, it is imperative to handle all laboratory chemicals with caution and adhere to
institutional and local regulations for chemical waste management.[1] An absence of a formal
hazard classification does not equate to a complete lack of potential risk.[2]

Summary of Key Data

For quick reference, the following table summarizes essential information for CGP71683
hydrochloride.
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Identifier Value Reference
CAS Number 192322-50-2 [11[3114]
Molecular Formula C26H20N502S-HClI [11[3][4]
Molecular Weight 512.07 g/mol [11[3114]

Does not meet classification
o criteria of EC Directives
Hazard Classification [1]
67/548/EEC, 1999/45/EC or

1272/2008.

Experimental Protocols for Disposal

The following step-by-step procedures are based on general best practices for the disposal of
non-hazardous chemical waste in a laboratory setting. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines, as local regulations
may vary.

Step 1: Waste Identification and Segregation

o Confirm Non-Hazardous Status: Review the Safety Data Sheet (SDS) and your institution's
chemical waste policies to confirm that CGP71683, and any solvents it is dissolved in, can
be managed as non-hazardous waste.

e Segregate Waste Streams: Do not mix CGP71683 waste with hazardous waste streams
such as halogenated solvents, heavy metals, or reactive chemicals.[5] Maintain separate,
clearly labeled waste containers for non-hazardous chemical waste.[6]

Step 2: Preparing for Disposal
e Solid Waste (Pure Compound):

o If disposing of the original container, ensure it is empty. Deface the original label to prevent
misidentification.[7]

o For small quantities of solid CGP71683, it should be placed in a designated, sealed, and
clearly labeled container for solid chemical waste.
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e Liquid Waste (Solutions):

o Aqueous solutions of CGP71683 may potentially be suitable for drain disposal, but only if
explicitly permitted by your institution's EHS guidelines.[8][9] Generally, sewer disposal is
only allowed for solutions that are water-soluble, non-hazardous, within a neutral pH range
(typically 5.5-9.5), and do not contain other prohibited substances.[9]

o Solutions of CGP71683 in organic solvents (e.g., DMSO) should not be disposed of down
the drain. These should be collected in a designated, properly labeled container for non-
hazardous solvent waste.[5]

o Ensure the waste container is compatible with the solvent used.

Step 3: Labeling and Storage

o Proper Labeling: All waste containers must be clearly labeled with the full chemical name
("CGP71683") and the solvent. Avoid using abbreviations. The label should also indicate that
the waste is "non-hazardous."

e Secure Storage: Store waste containers in a designated satellite accumulation area within
the laboratory.[10] Containers must be kept closed except when adding waste.[11] Ensure
secondary containment is used to prevent spills.

Step 4: Disposal and Record-Keeping

» Arrange for Pickup: Contact your institution's EHS or hazardous waste management group to
schedule a pickup for the non-hazardous chemical waste.

e Maintain Records: Keep accurate records of the waste generated, including the chemical
name, quantity, and date of disposal, in accordance with your laboratory's standard operating
procedures and any regulatory requirements.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
CGP71683.
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Caption: Decision workflow for the proper disposal of CGP71683.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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